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Clinical Management FAQs & Strategies

The following table summarizes the core management strategies for different progression scenarios.

Recommended Management

Clinical Scenario Key Supporting Evidence

Strategy
CNS Continue alectinib + local mPFS of 8 months after continuation;
Oligoprogression therapy (SRS/SRT) [1] [2]. symptomatic improvement [2].
Systemic Continue alectinib + local Study shows benefit of continuation
Oligoprogression ablative therapy to progressing beyond progression [2].

sites [2].
Leptomeningeal (LM)  Consider alectinib dose Case reports: re-induction of
Progression escalation (to 900 mg BID) + clinical/radiographic response [4] [3].

CNS-directed therapy [3].

Symptomatic CNS Alectinib alone can be effective; Retrospective study: significant
Progression defer local therapy if possible improvement in CNS symptoms and
[1]. reduced need for corticosteroids [1].
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Molecular Biomarkers & Risk Factors

Understanding baseline factors associated with CNS progression risk can inform monitoring strategies and

trial design.

Association with CNS
Factor . . Notes
Progression Risk

PD-L1 PD-L1 TPS =50% associated Identified via multivariate analysis; potential
Expression with higher risk [5]. biomarker for intensified CNS surveillance [5].
ALK Fusion Non-3a/b variants higher risk vs.  Suggests breakpoint variants may influence CNS
Variant EML4-ALK V3a/b [5]. tropism; warrants further investigation [5].

Line of Higher likelihood in 2L-alectinib 2L: 31.6% incidence; 1L: 23.7% incidence [5].
Therapy vs. 1L-alectinib [5].

Experimental Protocols for Research

For researchers investigating mechanisms and novel strategies, here are key methodologies from the

literature.

Protocol 1: Assessing Alectinib Continuation Beyond
Progression

This retrospective clinical study protocol evaluates the efficacy of continuing alectinib after oligo/CNS

progression [2].

e Patient Population: ALK-positive NSCLC with disease progression (oligoprogression or CNS-only)
on 1L/2L alectinib [2].
¢ Intervention: Continue alectinib at 600 mg BID with addition of local therapies (e.g., radiotherapy for
CNS lesions, ablation for extracranial lesions) [2].
e Key Assessments:
o Imaging: CT/MRI performed every 2 months to assess tumor response per RECIST 1.1 [2].
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o Primary Endpoint: Median Progression-Free Survival (mPFS) from start of continuation

therapy [2].
o Secondary Endpoints: Objective Response Rate (ORR), Overall Survival (OS), and

safety/adverse events (AES) [2].

Protocol 2: Alectinib Dose Escalation for CNS Sanctuary Sites

This protocol investigates overcoming inadequate CNS drug exposure through dose intensification, based on

compassionate use cases [3].

¢ Patient Population: ALK-positive patients with CNS/LM progression on standard-dose alectinib (600
mg BID) [3].
¢ Intervention: Escalate alectinib dose to 900 mg BID [3].

o Key Assessments:
o Efficacy: Clinical neurological exams and serial MRI to assess radiographic response in

CNS/LM lesions [3].
o Pharmacokinetics (Optional): Measure alectinib concentrations in plasma and cerebrospinal

fluid (CSF) to correlate exposure with response [3].
o Safety Monitoring: Close monitoring for AEs (e.g., bilirubin elevation, fatigue, myalgia)
requiring dose reduction [3].

Mechanistic Insights & Workflows

The diagram below illustrates the clinical decision-making workflow and underlying biological concepts for

managing alectinib progression.
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Clinical Workflow for Alectinib Progression Management

Next-Generation ALK TKI
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Key Takeaways for Protocol Design

e Patient Stratification: When designing clinical trials, consider stratifying patients by baseline CNS
involvement, PD-L1 status, and ALK fusion variants, as these factors significantly influence

progression risk [5].

¢ Endpoint Selection: For studies on continuation strategies, PFS is a relevant primary endpoint.

Incorporating patient-reported outcomes (e.g., CNS symptom burden) and steroid use can provide
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valuable secondary evidence of clinical benefit [1] [2].
o Safety Monitoring: While alectinib has a manageable safety profile, prolonged exposure and dose
escalation require vigilant monitoring for known AEs like elevated bilirubin, myalgia, and anemia [6]

[7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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